![molecular formula C20H23NO4 B5188060 ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate](/img/structure/B5188060.png)
ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound is also known as IBBA and is a derivative of the well-known nonsteroidal anti-inflammatory drug, ibuprofen.
Mechanism of Action
The mechanism of action of ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate involves inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins and other inflammatory mediators. IBBA selectively inhibits the COX-2 isoform, which is induced during inflammation, while sparing the COX-1 isoform, which is involved in the maintenance of gastric mucosal integrity.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of prostaglandins and other inflammatory mediators in various cell types, including macrophages and synoviocytes. Moreover, IBBA has been found to inhibit the migration and proliferation of these cells, which are key processes in the pathogenesis of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate in lab experiments is its high potency and selectivity for the COX-2 isoform. This allows for a more targeted and effective inhibition of inflammation, while minimizing the risk of side effects. However, one of the limitations of using IBBA is its relatively low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the research on ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate. One of the potential applications of IBBA is in the development of novel anti-inflammatory drugs with improved pharmacokinetic profiles and reduced side effects. Moreover, the use of IBBA in combination with other drugs or therapies could enhance its therapeutic efficacy and broaden its clinical applications. Further research is also needed to elucidate the molecular mechanisms underlying the anti-inflammatory effects of IBBA and its potential role in the treatment of various inflammatory diseases.
Synthesis Methods
The synthesis of ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate involves a multi-step process that starts with the reaction of ibuprofen with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-isobutoxyaniline to obtain the desired product. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
Ethyl 4-[(3-isobutoxybenzoyl)amino]benzoate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities, similar to ibuprofen. Moreover, IBBA has been shown to have a better pharmacokinetic profile than ibuprofen, making it a promising candidate for further drug development.
properties
IUPAC Name |
ethyl 4-[[3-(2-methylpropoxy)benzoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4/c1-4-24-20(23)15-8-10-17(11-9-15)21-19(22)16-6-5-7-18(12-16)25-13-14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDCYILKQGONGJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.